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Compound of Interest

Riboflavin-5-Phosphate-
13C4,15N2-1

Cat. No.: B12419988

Compound Name:

An In-depth Technical Guide to Riboflavin-5-Phosphate-13Ca,1>N2

This technical guide provides a comprehensive overview of the chemical and physical
properties, applications, and experimental usage of Riboflavin-5-Phosphate-13C4,1°N2. The
information is intended for researchers, scientists, and drug development professionals who
utilize stable isotope-labeled compounds in their work.

Core Chemical and Physical Properties

Riboflavin-5-Phosphate-13Ca4,5Nz2 is the isotopically labeled form of Flavin Mononucleotide
(FMN), a key coenzyme in cellular metabolism.[1] The incorporation of four 13C atoms and two
15N atoms into the isoalloxazine ring structure results in a mass shift, making it an ideal internal
standard for mass spectrometry-based quantification.

Quantitative Data Summary

The key quantitative properties of Riboflavin-5-Phosphate-13Ca4,5N2 are summarized in the
table below for easy reference and comparison.
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Property

Value

Source(s)

Molecular Formula

13C4C13H20°N2N209P or
C1113C4H16N21°N20s (for
Riboflavin-13Ca,15N2)

[21(31[4]

Molecular Weight

~461.3 g/mol to 462.30 g/mol
Sodium Salt Form: ~484.28

g/mol

[21(31[4]

Parent Unlabeled CAS

146-17-8 (for Riboflavin-5-
Phosphate)

[3]

Labeled CAS Number

1453471-52-7 or 2300155-87-
5 (may vary by supplier)

[3](5]

Isotopic Purity

=98 atom % 13C, 1°N; or 99

atom % 13C, 98 atom % 1°N

[2](3]

Chemical Purity (Assay)

>90% to 297% (CP)

[3]

Yellow to Orange Crystalline

Appearance Powder, Chunks, or Granular [6]
Substance
Melting Point ~290 °C (decomposes)

Storage Temperature

-20°C, protected from light

[3]

Solubility

The non-labeled sodium salt

form is freely soluble in water.

[6]

Mass Shift

M+6 (relative to the unlabeled

isoalloxazine ring fragment)

Chemical Structure and Identification

e Synonyms: Vitamin B2-13C4,2°N2-1, E101-13C4,>N2-1, Riboflavin-(dioxopyrimidine-13Ca,1>N2)

5'-phosphate.[7]
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o Chemical Nature: This compound is an isotopically labeled version of Riboflavin-5'-
phosphate (flavin mononucleotide or FMN). The stable isotopes are incorporated into the
dioxopyrimidine ring of the molecule.

e SMILES String:Cc1cc2N=[13C]3--INVALID-LINK--[15NH]--INVALID-LINK--[15N]=[13C]3N(C-
-INVALID-LINK----INVALID-LINK----INVALID-LINK--CO)c2cc1C

e INnChl Key:AUNGANRZJHBGPY-HAIGJTSVSA-N

Applications in Research and Development

The primary application of Riboflavin-5-Phosphate-13C4,1°Nz is as an internal standard for
highly accurate and precise quantification in various analytical methods.[7] Its physical and
chemical behavior is nearly identical to its endogenous, unlabeled counterpart, but its distinct
mass allows it to be differentiated by mass spectrometry.

 Internal Standard: It is widely used as an internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or
Liquid Chromatography-Mass Spectrometry (LC-MS).[4][7] This is crucial for applications
ranging from diagnostic testing of vitamin B2 deficiency to quality control of fortified foods
and pharmaceuticals.

o Tracer Studies: The compound can be used as a tracer in metabolic flux analysis and
pharmacokinetic studies to follow the absorption, distribution, metabolism, and excretion of
Riboflavin.[4][7]

Biochemical Significance

Riboflavin is a precursor to the essential coenzymes Flavin Mononucleotide (FMN), which is
Riboflavin-5-Phosphate, and Flavin Adenine Dinucleotide (FAD).[8][9] These flavocoenzymes
are critical for a multitude of redox reactions central to energy metabolism, including the
metabolism of carbohydrates, fats, and proteins.[8] FAD is also required for the activity of
methylenetetrahydrofolate reductase (MTHFR), a key enzyme in folate metabolism.[10]
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Riboflavin-5-Phosphate Flavin Adenine Dinucleotide
(FMN) (FAD)

Redox Reactions
(e.g., MTHFR, Glutathione Reductase)

Riboflavin (Vitamin B2)
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4 Sample Preparation h

Biological Sample
(e.g., Plasma)

;

Spike with Internal Standard
(Riboflavin-13Ca,1>N2)

;

Protein Precipitation
(e.g., Acetonitrile)

l

Centrifugation

l

Extract Supernatant

[Instrumen | Analysis\

LC Separation
(HILIC Column)

MS/MS Detection
(MRM Mode)

. J

4 )

Data Processing

Peak Integration
(Analyte & IS)

Calculate Peak Area Ratio
(Analyte / IS)

Quantification via
Calibration Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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